Cas no 61440-86-6 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[4-(1,1-dimethylethyl)-
• CAS No: 61440-86-6
• MF: C₂₂H₂₆
• MW: 290.441846370697
• CID: 479352
• PubChem ID: 11087551
• Update Time: 2025-04-19

Benzene, 1,1'-(1,2-ethynediyl)bis[4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-[2-(4-tert-butylphenyl)ethynyl]benzene
• E84755
• DTXSID50454791
• 1,2-BIS(4-(TERT-BUTYL)PHENYL)ETHYNE
• 61440-86-6
• Benzene, 1,1'-(1,2-ethynediyl)bis[4-(1,1-dimethylethyl)-
• di-(4-t-butyl phenyl)acetylene

• Inchi： 1S/C22H26/c1-21(2,3)19-13-9-17(10-14-19)7-8-18-11-15-20(16-12-18)22(4,5)6/h9-16H,1-6H3
• InChI Key： OLMMGNRXOABKEG-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(C#CC2C=CC(=CC=2)C(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 290.20358
• Monoisotopic Mass: 290.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes